Cas no 18879-32-8 (Benzothiazole,6-ethyl-2-methyl-)

Benzothiazole,6-ethyl-2-methyl- structure
18879-32-8 structure
Product Name:Benzothiazole,6-ethyl-2-methyl-
CAS No:18879-32-8
MF:C10H11NS
MW:177.266041040421
CID:123230
Update Time:2024-01-24

Benzothiazole,6-ethyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,6-ethyl-2-methyl-
    • 6-Ethyl-2-methyl-1,3-benzothiazole
    • Benzothiazole, 6-ethyl-2-methyl- (8CI)
    • 3-Aethoxycarbonyl-2-methyl-4-aethyl-cyclohexen-(1)-on-(6)
    • 3-Methyl-5-ethyl-4-carbethoxy-2-cyclohexen-1-on
    • 6-Aethyl-2-methyl-4-oxo-cyclohex-2-encarbonsaeure-aethylester
    • 6-Aethyl-2-methyl-benzothiazol
    • 6-ethyl-2-methyl-4-oxo-cyclohex-2-enecarboxylic acid ethyl ester
    • 6-ethyl-2-methyl-benzothiazole
    • AC1L5A1Y
    • AC1Q6CK3
    • CTK5A0043
    • NSC5688
    • NSC57312
    • STOCK1N-01459
    • Benzothiazole, 6-ethyl-2-Methyl-
    • Inchi: 1S/C10H11NS/c1-3-8-4-5-9-10(6-8)12-7(2)11-9/h4-6H,3H2,1-2H3
    • InChI Key: HKMHIFQWLMRSBA-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=C(CC)C=C2)SC=1C

Computed Properties

  • Exact Mass: 177.06133
  • Monoisotopic Mass: 177.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1A^2

Experimental Properties

  • PSA: 12.89
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